Cas no 917508-20-4 (Cyclohexanecarbonitrile, 4-fluoro-)

Cyclohexanecarbonitrile, 4-fluoro- is a fluorinated cyclic nitrile compound with the molecular formula C7H10FN. This specialty chemical is characterized by the presence of a fluorine substituent at the 4-position of the cyclohexane ring, which enhances its reactivity and potential utility in organic synthesis. The nitrile group offers versatility as a precursor for carboxylic acids, amines, and other derivatives. Its fluorinated structure may confer improved stability and selectivity in certain reactions, making it valuable for pharmaceutical intermediates or agrochemical applications. The compound is typically handled under standard laboratory conditions, with attention to compatibility due to its functional groups.
Cyclohexanecarbonitrile, 4-fluoro- structure
917508-20-4 structure
Product Name:Cyclohexanecarbonitrile, 4-fluoro-
CAS No:917508-20-4
MF:C7H10FN
MW:127.159405231476
MDL:MFCD26727046
CID:4318477
PubChem ID:59882254
Update Time:2025-06-07

Cyclohexanecarbonitrile, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 4-fluoro-
    • 4-Fluoro-cyclohexanecarbonitrile
    • 4-Fluorocyclohexanecarbonitrile
    • CS-0435475
    • 917508-20-4
    • 4-fluorocyclohexane-1-carbonitrile
    • SCHEMBL1002987
    • MDL: MFCD26727046
    • Inchi: 1S/C7H10FN/c8-7-3-1-6(5-9)2-4-7/h6-7H,1-4H2
    • InChI Key: SGQQHBIUKBMXDV-UHFFFAOYSA-N
    • SMILES: FC1CCC(C#N)CC1

Computed Properties

  • Exact Mass: 127.079727485g/mol
  • Monoisotopic Mass: 127.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 23.8Ų

Cyclohexanecarbonitrile, 4-fluoro- Pricemore >>

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